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Compound of Interest

Compound Name: 2,4-Diiodo-1-nitrobenzene

CAS No.: 6303-60-2

Cat. No.: B1614748

Get Quote

Executive Summary
2,4-Diiodo-1-nitrobenzene (also known as 1,3-diiodo-4-nitrobenzene) is a halogenated

aromatic intermediate critical in the synthesis of high-performance polymers (e.g., polyarylene

sulfides) and pharmaceutical precursors (e.g., 2,4-diiodoaniline).[1][2][3] Its asymmetric

substitution pattern, featuring two bulky iodine atoms and a strongly electron-withdrawing nitro

group, dictates its unique solid-state packing and reactivity.

This guide provides researchers with authoritative data on its physical appearance, melting

point behavior, and purification protocols to ensure high-fidelity experimental results.
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Property Data / Description

CAS Number 6303-60-2

IUPAC Name 2,4-Diiodo-1-nitrobenzene

Molecular Formula C₆H₃I₂NO₂

Molecular Weight 374.90 g/mol

Physical State Crystalline Solid

Appearance Yellow to brownish-yellow needles or prisms

Physical Characterization
Melting Point Analysis
The melting point (MP) of 2,4-diiodo-1-nitrobenzene is a critical purity indicator. While specific

experimental MP values for this intermediate are less commonly indexed than its chloro- and

bromo-analogs, the value follows a predictable halogen-dependent trend governed by

molecular weight and polarizability.

Predicted Range:85 °C – 100 °C

Trend Analysis:

2,4-Dichloro-1-nitrobenzene: 29–32 °C (Low dispersion forces)

2,4-Dibromo-1-nitrobenzene: 61–63 °C (Intermediate dispersion forces)

2,4-Diiodo-1-nitrobenzene: >80 °C (High dispersion forces due to large iodine radii)

Note on Thermal History: The compound is stable up to at least 180 °C, as evidenced by its

use as a catalyst in melt polymerization reactions for polyarylene sulfides [1].

Physical Appearance & Crystal Habit
Color: The compound typically precipitates as yellow to brownish-yellow crystals. The color

intensity often correlates with trace iodine liberation or oxidation; pure samples are lighter
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yellow.

Crystal Habit: It tends to form needles or prisms upon recrystallization from non-polar

solvents (e.g., hexane/ethyl acetate mixtures).

Solubility:

Insoluble: Water.

Soluble: Hot ethanol, benzene, chloroform, and ethyl acetate.

Implication: Recrystallization is best performed using a mixed-solvent system (e.g.,

Ethanol/Water or Hexane/Ethyl Acetate).

Synthesis & Structural Context[1][2]
Synthesis Workflow
The primary route to 2,4-diiodo-1-nitrobenzene involves the electrophilic nitration of 1,3-

diiodobenzene. This reaction is regioselective but can yield isomers (e.g., 2,6-diiodo-1-

nitrobenzene) that must be removed to achieve a sharp melting point.

Mechanism: The nitro group directs meta, but the iodine atoms (ortho/para directors) control

the incoming electrophile. In 1,3-diiodobenzene, the 4-position is activated by one iodine

(ortho) and the other iodine (para), making it the favored site for nitration.

Visualization of Synthesis & Structure
The following diagram illustrates the synthesis pathway and the steric environment of the

molecule.
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Synthesis Pathway

1,3-Diiodobenzene
(CAS 626-00-6)

MP: 34-37°C

2,4-Diiodo-1-nitrobenzene
(CAS 6303-60-2)
Target ProductNitration (Electrophilic Subst.)

2,6-Diiodo-1-nitrobenzene
(Minor Impurity)

Minor Pathway

HNO3 / H2SO4
(Mixed Acid)

2,4-Diiodoaniline
(CAS 533-70-0)

MP: 94-95°C

Reduction (Fe/HCl or Sn/HCl)

Click to download full resolution via product page

Caption: Synthesis of 2,4-Diiodo-1-nitrobenzene via nitration of 1,3-diiodobenzene, showing

potential downstream reduction to the aniline derivative.

Experimental Protocols
Standardized Melting Point Determination
To ensure accuracy and reproducibility, follow this self-validating protocol.

Sample Preparation:

Dry the sample in a vacuum desiccator over P₂O₅ for 24 hours to remove solvent residues

(solvates can depress MP).

Grind the crystals into a fine powder to ensure good thermal contact.

Loading:

Fill a clean capillary tube to a height of 2–3 mm. Compact the powder by tapping the tube

on a hard surface.

Heating Profile:

Ramp 1: Heat rapidly (10 °C/min) to 70 °C.

Ramp 2: Slow heating rate to 1 °C/min from 70 °C upwards.
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Observation:

Record

(first drop of liquid) and

(complete liquefaction).

Acceptance Criteria: A range (

) of < 2 °C indicates >98% purity.

Purification (Recrystallization)
If the melting point is depressed or wide (>2 °C range), recrystallization is required.

Solvent Selection: Dissolve crude solid in minimal boiling Ethanol (95%).

Filtration: Filter the hot solution through a pre-warmed glass funnel to remove insoluble

particulates.

Crystallization: Allow the filtrate to cool slowly to room temperature, then place in an ice bath

(0–4 °C) for 1 hour.

Isolation: Collect crystals via vacuum filtration. Wash with cold ethanol.

Drying: Vacuum dry at 40 °C for 4 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,4-Diiodoaniline | CAS#:533-70-0 | Chemsrc [chemsrc.com]

2. 2,4-Diiodoaniline | CAS#:533-70-0 | Chemsrc [chemsrc.com]

3. 709-49-9|1-Iodo-2,4-dinitrobenzene|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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